molecular formula C4H7O3 B589275 Ethyl,  1-(acetyldioxy)-  (9CI) CAS No. 142205-38-7

Ethyl, 1-(acetyldioxy)- (9CI)

Cat. No.: B589275
CAS No.: 142205-38-7
M. Wt: 103.097
InChI Key: KGZQYPBJFHSRIX-UHFFFAOYSA-N
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Description

Properties

CAS No.

142205-38-7

Molecular Formula

C4H7O3

Molecular Weight

103.097

IUPAC Name

ethyl ethaneperoxoate

InChI

InChI=1S/C4H7O3/c1-3-6-7-4(2)5/h3H,1-2H3

InChI Key

KGZQYPBJFHSRIX-UHFFFAOYSA-N

SMILES

C[CH]OOC(=O)C

Synonyms

Ethyl, 1-(acetyldioxy)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Comparison

Table 1: Functional Group Analysis
Compound Name CAS Number Functional Groups Molecular Formula Key Reactivity
Ethyl, 1-(acetyldioxy)- (9CI) 142205-38-7 Acetyldioxy (OAc-O-), ethyl ester C₄H₇O₃ Hydrolysis, ester cleavage
Ethylphosphonic acid 6779-09-5 Phosphonic acid (P=O), ethyl group C₂H₇O₃P Acidic, chelating properties
Diclofop-methyl 51338-27-3 Phenoxypropanoate ester, methyl group C₁₆H₁₄Cl₂O₄ Herbicidal activity via lipid biosynthesis inhibition
Cyclopentanecarboxylic acid, 1-(aminocarbonyl)-, ethyl ester 302555-19-7 Carbamate, ethyl ester C₉H₁₅NO₃ Stability under physiological conditions

Key Observations :

  • Reactivity: Ethyl, 1-(acetyldioxy)- (9CI) shares ester hydrolysis tendencies with diclofop-methyl but lacks the herbicidal substituents (e.g., dichlorophenoxy groups) seen in agrochemicals .
  • Stability : Unlike phosphonic acids (e.g., Ethylphosphonic acid), which exhibit high thermal stability, acetyldioxy esters are more labile due to the oxygen-rich functional group .

Physicochemical Properties

Table 2: Property Comparison
Property Ethyl, 1-(acetyldioxy)- (9CI) Ethylphosphonic Acid Diclofop-methyl
Molecular Weight (g/mol) 103.10 122.05 341.20
Solubility Likely polar organic solvents Water-soluble Low water solubility
Volatility Moderate (small molecule) Low Low (large structure)
Applications Synthetic intermediate Corrosion inhibitor Herbicide

Insights :

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